Polyisobutylene high viscosity
Polyisobutylene high viscosity
Isobutylene is a colorless gas with a faint petroleum-like odor. For transportation it may be stenched. It is shipped as a liquefied gas under its own vapor pressure. Contact with the liquid can cause frostbite. It is easily ignited. Its vapors are heavier than air and a flame can flash back to the source of leak very easily. The leak can either be a liquid or vapor leak. It can asphyxiate by the displacement of air. Under prolonged exposure to fire or heat the containers may rupture violently and rocket. It is used in the production of isooctane, a high octane aviation gasoline.
2-methylprop-1-ene is an alkene that is prop-1-ene substituted by a methyl group at position 2. It is an alkene and a gas molecular entity.
2-methylprop-1-ene is an alkene that is prop-1-ene substituted by a methyl group at position 2. It is an alkene and a gas molecular entity.
Brand Name:
Vulcanchem
CAS No.:
9003-27-4
VCID:
VC0167198
InChI:
InChI=1S/C4H8/c1-4(2)3/h1H2,2-3H3
SMILES:
CC(=C)C
Molecular Formula:
C4H8
CH2=C(CH3)2
C4H8
CH2=C(CH3)2
C4H8
Molecular Weight:
56.11 g/mol
Polyisobutylene high viscosity
CAS No.: 9003-27-4
Reference Standards
VCID: VC0167198
Molecular Formula: C4H8
CH2=C(CH3)2
C4H8
Molecular Weight: 56.11 g/mol
CAS No. | 9003-27-4 |
---|---|
Product Name | Polyisobutylene high viscosity |
Molecular Formula | C4H8 CH2=C(CH3)2 C4H8 |
Molecular Weight | 56.11 g/mol |
IUPAC Name | 2-methylprop-1-ene |
Standard InChI | InChI=1S/C4H8/c1-4(2)3/h1H2,2-3H3 |
Standard InChIKey | VQTUBCCKSQIDNK-UHFFFAOYSA-N |
SMILES | CC(=C)C |
Canonical SMILES | CC(=C)C |
Boiling Point | 19.6 °F at 760 mm Hg (NTP, 1992) -6.9 °C -7.0 °C |
Colorform | Colorless gas Colorless volatile liquid or easily liquefied gas |
Density | 0.59 at 68 °F (USCG, 1999) 0.589 g/cu cm at 25 °C (p >1 atm) Relative density (water = 1): 0.59 |
Flash Point | -105 °F (NTP, 1992) -80 °C (-112 °F) - closed cup -105 °F (-76 °C) -76.1 °C c.c. |
Melting Point | -220.5 °F (NTP, 1992) -140.4 °C -140.7 °C -140.3 °C |
Physical Description | Isobutylene is a colorless gas with a faint petroleum-like odor. For transportation it may be stenched. It is shipped as a liquefied gas under its own vapor pressure. Contact with the liquid can cause frostbite. It is easily ignited. Its vapors are heavier than air and a flame can flash back to the source of leak very easily. The leak can either be a liquid or vapor leak. It can asphyxiate by the displacement of air. Under prolonged exposure to fire or heat the containers may rupture violently and rocket. It is used in the production of isooctane, a high octane aviation gasoline. GasVapor; Liquid GasVapor COLOURLESS COMPRESSED LIQUEFIED GAS WITH CHARACTERISTIC ODOUR. |
Description | Isobutylene is a colorless gas with a faint petroleum-like odor. For transportation it may be stenched. It is shipped as a liquefied gas under its own vapor pressure. Contact with the liquid can cause frostbite. It is easily ignited. Its vapors are heavier than air and a flame can flash back to the source of leak very easily. The leak can either be a liquid or vapor leak. It can asphyxiate by the displacement of air. Under prolonged exposure to fire or heat the containers may rupture violently and rocket. It is used in the production of isooctane, a high octane aviation gasoline. 2-methylprop-1-ene is an alkene that is prop-1-ene substituted by a methyl group at position 2. It is an alkene and a gas molecular entity. |
Related CAS | 9003-27-4 (Parent) |
Shelf Life | Stable under recommended storage conditions. Volatile liquid or easily liquefied gas. |
Solubility | Insoluble (NTP, 1992) 0.00 M In water, 263 mg/L at 25 °C Very soluble in ethanol and ether; soluble in benzene, sulfuric acid Soluble in organic solvents Solubility in water, g/100ml at 20 °C: 0.03 |
Synonyms | 2-methyl propene 2-methylpropene isobutene isobutylene |
Vapor Density | 1.9 (NTP, 1992) (Relative to Air) 1.94 (Air = 1) Relative vapor density (air = 1): 1.94 |
Vapor Pressure | 1 mm Hg at -157.2 °F ; 5 mm Hg at -141.7° F (NTP, 1992) 2.31e+03 mmHg 2,308 mm Hg at 25 °C Vapor pressure, kPa at 20 °C: 257 |
PubChem Compound | 8255 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume